What is Emodin?
Cell-permeable, reversible, and substrate competitive p56lck tyrosine kinase inhibiter (IC50 =18.5 uM). Blocks selectively the growth of v.ras human bronchial epithelial cells (IC50 = 14.8 uM). It does not affect normal human lung epithelial cells even at 370 mM. This drug is reported to inhibit Tau aggregation and assist in the disassembly of PHF both in vitro and in vivo.
Emodin is mainly found in rhubarb roots as the rhamnoside.
Emodin is a naturally-occurring anthraquinone in various plants used in traditional Chinese medicines.
Sources of Emodin
Emodin is a chemical component of the anthraquinone class that also can be isolated from rhubarb (buckthorn) and Japanese knotweed—Polygonum cuspidatum. Emodin is found in many species of fungi, including Pyrenochaeta, Aspergillus, and Pestalotiopsis.
Physiological eff...
